Cas no 1353945-79-5 ((1-(6-Ethoxypyrimidin-4-yl)piperidin-4-yl)methanol)

• Product Name: (1-(6-Ethoxypyrimidin-4-yl)piperidin-4-yl)methanol
• CAS No: 1353945-79-5
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• MDL: MFCD21098512
• CID: 2091130
• PubChem ID: 66569670
• Update Time: 2025-11-01

(1-(6-Ethoxypyrimidin-4-yl)piperidin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-(6-Ethoxypyrimidin-4-yl)piperidin-4-yl)methanol
• [1-(6-ethoxypyrimidin-4-yl)piperidin-4-yl]methanol
• DB-310614
• [1-(6-Ethoxy-pyrimidin-4-yl)-piperidin-4-yl]-methanol
• 1353945-79-5
• AKOS024463491
• G70407

• MDL： MFCD21098512
• Inchi： 1S/C12H19N3O2/c1-2-17-12-7-11(13-9-14-12)15-5-3-10(8-16)4-6-15/h7,9-10,16H,2-6,8H2,1H3
• InChI Key： PMISWGCFYVFCEW-UHFFFAOYSA-N
• SMILES： OCC1CCN(C2C=C(N=CN=2)OCC)CC1

Computed Properties

• Exact Mass: 237.147726857g/mol
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on (1-(6-Ethoxypyrimidin-4-yl)piperidin-4-yl)methanol

Comprehensive Overview of (1-(6-Ethoxypyrimidin-4-yl)piperidin-4-yl)methanol (CAS No. 1353945-79-5)

(1-(6-Ethoxypyrimidin-4-yl)piperidin-4-yl)methanol, with the CAS registry number 1353945-79-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of piperidine derivatives, which are widely recognized for their versatility in drug discovery and development. The presence of both ethoxypyrimidine and piperidinyl methanol moieties in its structure makes it a promising candidate for various applications, including kinase inhibition and antimicrobial activity.

In recent years, the demand for piperidine-based compounds has surged due to their role in designing novel therapeutics. Researchers are particularly interested in (1-(6-Ethoxypyrimidin-4-yl)piperidin-4-yl)methanol for its potential to modulate biological pathways. The compound's ethoxypyrimidine group is known to enhance binding affinity to target proteins, while the piperidinyl methanol fragment contributes to improved solubility and bioavailability. These attributes align with current trends in drug design, where optimizing pharmacokinetic properties is a top priority.

The synthesis of 1353945-79-5 involves multi-step organic reactions, often starting with the functionalization of 6-chloropyrimidine followed by nucleophilic substitution with piperidin-4-ylmethanol. This process highlights the compound's synthetic accessibility, a key factor for scalability in industrial applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to confirm its purity and structural integrity, ensuring compliance with regulatory standards.

From an environmental perspective, (1-(6-Ethoxypyrimidin-4-yl)piperidin-4-yl)methanol has been studied for its biodegradability and low ecotoxicity. These characteristics are critical in light of growing concerns about green chemistry and sustainable manufacturing practices. The compound's stability under various pH conditions also makes it suitable for formulation in diverse pharmaceutical dosage forms, addressing the need for patient-centric drug delivery systems.

In the context of AI-driven drug discovery, CAS No. 1353945-79-5 has been featured in computational screening libraries due to its favorable ligand efficiency metrics. Machine learning models trained on piperidine-containing molecules frequently identify this scaffold as a high-value template for virtual screening campaigns. This intersection of cheminformatics and experimental validation underscores the compound's relevance in modern precision medicine initiatives.

Market analysts note increasing patent filings related to ethoxypyrimidine derivatives, with (1-(6-Ethoxypyrimidin-4-yl)piperidin-4-yl)methanol appearing in several intellectual property portfolios. This trend reflects the compound's commercial potential, particularly in oncology and CNS disorder therapeutics. The global fine chemicals sector has responded by improving production methodologies to meet rising demand while maintaining cost-effectiveness.

Quality control protocols for 1353945-79-5 typically include HPLC purity analysis and residual solvent testing, aligning with ICH guidelines. Such rigorous standardization is essential given the compound's potential use in GMP-compliant manufacturing processes. Storage recommendations generally advise protection from light and moisture to preserve the integrity of both the pyrimidine and hydroxymethyl functional groups.

Emerging research suggests possible applications of this compound in bioconjugation chemistry, where its piperidinyl methanol group could serve as a linker for antibody-drug conjugates (ADCs). This application capitalizes on the growing interest in targeted cancer therapies and represents a promising direction for future development. The compound's modular structure also allows for straightforward derivatization, enabling structure-activity relationship (SAR) studies.

From a regulatory standpoint, (1-(6-Ethoxypyrimidin-4-yl)piperidin-4-yl)methanol is not currently classified as hazardous under major chemical inventories. However, researchers must adhere to standard laboratory safety practices when handling the material. Proper documentation of its physicochemical properties (e.g., melting point, logP) facilitates accurate risk assessment and supports regulatory submissions for derivative compounds.

The scientific literature contains numerous references to piperidine-4-ylmethanol derivatives as privileged structures in medicinal chemistry. This status reinforces the importance of CAS No. 1353945-79-5 as a valuable building block for academic and industrial research programs. Its appearance in recent high-throughput screening datasets further validates its potential across multiple therapeutic areas.

Looking ahead, innovations in continuous flow chemistry may revolutionize the production of (1-(6-Ethoxypyrimidin-4-yl)piperidin-4-yl)methanol, offering advantages in yield and reproducibility. Such technological advancements align with the pharmaceutical industry's push toward Industry 4.0 practices. Collaborative efforts between synthetic chemists and process engineers will likely drive these improvements in the coming years.